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Introduction

AT7867 dihydrochloride is a potent, ATP-competitive small molecule inhibitor targeting the
AGC kinase family. Primarily, it inhibits Akt (also known as Protein Kinase B) isoforms (Akt1,
Akt2, and Akt3) and p70 ribosomal S6 kinase (p70S6K), as well as protein kinase A (PKA).[1]
[2][3] The serine/threonine kinase Akt is a critical node in the PI3K/Akt/mTOR signaling
pathway, which governs essential cellular processes including cell growth, proliferation,
survival, and metabolism.[4] Dysregulation of this pathway is a common occurrence in various
human cancers, making Akt a compelling target for therapeutic intervention.[4][5] AT7867 has
demonstrated the ability to inhibit the proliferation of numerous human cancer cell lines and
induce apoptosis.[5][6] Furthermore, it has been shown to promote the differentiation of

pancreatic progenitor cells.[4]

These application notes provide a comprehensive overview of the use of AT7867
dihydrochloride in cell culture experiments, including detailed protocols for its application and
the assessment of its biological effects.
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Data Presentation

In Vitro Inhibitory Activity of AT7867

Target IC50 (nM)
Aktl 32
Akt2 17
Akt3 47
p70S6K 85
PKA 20

Table 1: IC50 values of AT7867 against its primary kinase targets.[1][2][3]

Proliferative IC50 Values of AT7867 in Human Cancer

Cell Lines
Cell Line Cancer Type Proliferative IC50 (uM)
MES-SA Uterine Sarcoma 09-3
MDA-MB-468 Breast Cancer 0.9-3
MCF-7 Breast Cancer 0.9-3
HCT116 Colon Cancer 09-3
HT29 Colon Cancer 09-3
Prostate Cancer Lines Prostate Cancer 10-12

Table 2: Proliferative IC50 values of AT7867 in a selection of human cancer cell lines.[1]

Experimental Protocols
Reconstitution and Storage of AT7867 Dihydrochloride

Materials:
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e AT7867 dihydrochloride powder
¢ Dimethyl sulfoxide (DMSO), sterile
 Sterile microcentrifuge tubes
Protocol:

o AT7867 dihydrochloride is soluble in DMSO. For a stock solution, dissolve the powder in
DMSO to a concentration of 50 mg/mL.[2]

e Gently vortex to ensure the compound is fully dissolved.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

o Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[7]

Note: When preparing working solutions for cell culture, the final concentration of DMSO should
be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Stock Solution Preparation

Sterile DMSO
Dissolve 50 mg/mL Stock SolutionHAliquot into smaller volumes Store at -20°C or -80°C
GT7867 Dihydrochloride Powder

Click to download full resolution via product page

AT7867 Stock Solution Preparation Workflow

Protocol for Cell Treatment

Materials:
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Cultured cells in multi-well plates

Complete cell culture medium

AT7867 dihydrochloride stock solution

Vehicle control (DMSO)

Protocol:

Seed cells in multi-well plates at a density that allows for logarithmic growth during the
treatment period.

» Allow cells to adhere and resume growth overnight.

o Prepare serial dilutions of the AT7867 stock solution in complete cell culture medium to
achieve the desired final concentrations. A common starting point for dose-response
experiments is to use a range of concentrations around the known IC50 values (e.g., 0.1 pM
to 10 uM).

« Include a vehicle control by adding the same volume of DMSO-containing medium without
AT7867.

» Remove the old medium from the cells and replace it with the medium containing the
different concentrations of AT7867 or the vehicle control.

 Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

Western Blot Analysis of Akt Phosphorylation

This protocol is designed to assess the inhibitory effect of AT7867 on the Akt signaling pathway
by measuring the phosphorylation of Akt at Ser473.

Materials:
o Treated and untreated cell lysates

 Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
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BCA protein assay kit

SDS-PAGE gels

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

Primary antibodies: anti-phospho-Akt (Ser473), anti-total Akt, and a loading control (e.g.,
anti-B-actin)

HRP-conjugated secondary antibodies

ECL substrate

Protocol:

After treatment with AT7867, wash the cells with ice-cold PBS and lyse them using a suitable
lysis buffer containing protease and phosphatase inhibitors.

Determine the protein concentration of each lysate using a BCA assay.
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose
membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against phospho-Akt (Ser473) overnight at
4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated
secondary antibody for 1 hour at room temperature.

Detect the signal using an ECL substrate and an imaging system.
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e To ensure equal protein loading, strip the membrane and re-probe with an antibody against

total Akt and a loading control.

4 Western Blot Workflow
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Western Blot Analysis Workflow

Cell Proliferation Assay

A cell proliferation assay can be used to determine the cytotoxic or cytostatic effects of AT7867.

Materials:

Cells seeded in a 96-well plate

AT7867 dihydrochloride

Cell proliferation assay reagent (e.g., MTT, WST-1, or a DNA-binding fluorescent dye)

Microplate reader

Protocol:

e Seed cells in a 96-well plate at an appropriate density.

o After 24 hours, treat the cells with a range of AT7867 concentrations.
 Incubate for the desired period (e.g., 24, 48, or 72 hours).

« Add the cell proliferation assay reagent to each well according to the manufacturer's
instructions.

¢ Incubate for the recommended time to allow for color or fluorescence development.
o Measure the absorbance or fluorescence using a microplate reader.

o Calculate the percentage of cell viability relative to the vehicle-treated control and determine
the IC50 value.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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